5-[(5Z)-5-[(2,5-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-hydroxybenzoic acid
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Description
5-[(5Z)-5-[(2,5-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C19H15NO6S2 and its molecular weight is 417.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Chemiluminescence and Synthesis : A study explored the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes, demonstrating the thermal stability and base-induced decomposition of these compounds to emit light, hinting at potential applications in chemiluminescence (Watanabe et al., 2010).
Large-Scale Synthesis : Another research focused on the efficient large-scale synthesis of a related compound, aiming at treating hyperproliferative disorders and cancer, showcasing the process development for its preparation (Kucerovy et al., 1997).
Antimicrobial and Antioxidant Properties : A study on the synthesis of fluorine-substituted spirosteroidalthiazolidin-4-one derivatives of sulfa drugs revealed these compounds possess good antimicrobial activities against pathogenic bacteria and fungi, as well as promising antioxidant properties (Makki et al., 2016).
Potential Applications
Antibacterial and Antifungal Activities : Research into 2-{[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl acetic acid demonstrated its effectiveness against bacterial and fungal pathogens, also showing antioxidant potential through DPPH radical scavenging assay (Karanth et al., 2018).
Antitumor Activity : A novel series of 5-(4-methyl-benzylidene)-thiazolidine-2,4-diones was synthesized and evaluated for antiproliferative activity against human cancer cell lines, indicating potential in cancer treatment (Chandrappa et al., 2008).
Sensitization-Based Solar Cells : An organo-sulfur compound was utilized as a redox couple in dye-sensitized and quantum-dot sensitized solar cells, presenting a cost-effective and efficient solution for solar energy conversion (Rahman et al., 2018).
properties
IUPAC Name |
5-[(5Z)-5-[(2,5-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO6S2/c1-25-12-4-6-15(26-2)10(7-12)8-16-17(22)20(19(27)28-16)11-3-5-14(21)13(9-11)18(23)24/h3-9,21H,1-2H3,(H,23,24)/b16-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNOSYTRRPUMQEO-PXNMLYILSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C=C2C(=O)N(C(=S)S2)C3=CC(=C(C=C3)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)N(C(=S)S2)C3=CC(=C(C=C3)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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